Cas no 63494-57-5 (2-methyl-4-nitro-n,n-diethylaniline)

• Product Name: 2-methyl-4-nitro-n,n-diethylaniline
• CAS No: 63494-57-5
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 960349
• PubChem ID: 11629834
• Update Time: 2025-04-19

2-methyl-4-nitro-n,n-diethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-nitro-n,n-diethylaniline
• N,N-diethyl-2-methyl-4-nitroaniline
• 5-Nitro-2-diaethylamino-toluol
• Benzenamine,N,N-diethyl-2-methyl-4-nitro
• diethyl-(2-methyl-4-nitro-phenyl)-amine
• N,N-Diaethyl-2-methyl-4-nitro-anilin
• N,N-diethyl-2-methyl-4-nitro-aniline
• N.N-Diethyl-4-nitro-o-toluidin
• DTXSID70469706
• 63494-57-5
• HSCVEDHMFBCUQI-UHFFFAOYSA-N
• DB-324037
• SCHEMBL3895339
• AKOS005147757

• Inchi： 1S/C11H16N2O2/c1-4-12(5-2)11-7-6-10(13(14)15)8-9(11)3/h6-8H,4-5H2,1-3H3
• InChI Key： HSCVEDHMFBCUQI-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=C(C)C=1)N(CC)CC)=O

Computed Properties

• Exact Mass: 208.12100
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 49.06000
• LogP: 3.27260